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Compound of Interest |

Compound Name: Disperse Red 1-d3
CAS No.: 947601-97-0
Cat. No.: B1357178
. J

Executive Summary

Disperse Red 1-d3 (CAS: 2872-52-8 for unlabeled parent) is a stable isotope-labeled azo dye
primarily used as an internal standard in mass spectrometry and environmental analysis. While
chemically similar to the parent compound, its handling requires elevated precision due to its
high cost and application in trace analysis.

Immediate Action Required:

o DO NOT dispose of down the drain. This compound is toxic to aquatic life and persistent in
the environment.

o DO NOT mix with oxidizing agents (nitrates, perchlorates, peroxides).[1] Azo compounds can
react violently or form explosive byproducts under oxidative stress.

o Primary Disposal Path: High-temperature incineration via a licensed hazardous waste
contractor.

Hazard Assessment & Chemical Causality

To manage risk, you must understand the mechanism of toxicity.
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Mechanistic Insight (The

Hazard Category Classification
IlWhyIl)

The azo linkage is the primary
hazard. Under reductive
conditions (e.g., anaerobic
bacteria in gut or sediment),
Chemical Structure Azo Compound (R-N=N-R") the azo bond cleaves,
releasing aromatic amines
(e.g., p-nitroaniline) which are
known mutagens and potential

carcinogens.

Disperse dyes are lipophilic
and low molecular weight,
allowing them to penetrate the
Health Risk Skin Sensitizer (H317) stratum corneum.[1] Once
absorbed, they can haptenize
skin proteins, triggering T-cell

mediated allergic dermatitis.

Due to its resistance to
biodegradation (designed for
) ] o fiber persistence), it
Environmental Aquatic Toxicity (H412) ] )
accumulates in sediment,
posing long-term risks to

aqguatic organisms.

Finely divided powder can form
Physical Combustible Dust explosive mixtures with air.[1]

Avoid dry sweeping.

Pre-Disposal Protocol: Stabilization & Segregation

Before waste leaves your bench, it must be stabilized to prevent downstream reactivity.

A. Segregation Rules (Crucial)

e Incompatible: Strong Oxidizers.
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o Reasoning: Oxidizers can attack the azo double bond or the nitro group, leading to
exothermic decomposition.

o Compatible: Flammable Solvents (Acetone, Methanol, Acetonitrile).

o Reasoning: Disperse Red 1-d3 is soluble in organic solvents.[2] It is standard practice to
solvate trace residues into the "Flammable Organic Waste" stream, provided the solvent is
compatible with incineration.

B. Decontamination of Glassware (Triple Rinse)

Because Disperse Red 1-d3 is often used in micro-quantities (mg), "empty"” vials contain
significant residue relative to toxicity limits.

e Rinse 1: Add 1-2 mL of Acetone or Methanol to the vial. Vortex for 10 seconds. Transfer
wash to Halogenated or Non-Halogenated Organic Waste (depending on solvent choice).

e Rinse 2: Repeat.
e Rinse 3: Repeat.

+ Final Step: Deface the label on the glass vial and dispose of the glass in the "Contaminated
Glass/Sharps" bin (for incineration), not general glass recycling.

Disposal Workflow

Follow this decision matrix to determine the correct waste stream.
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Disperse Red 1-d3 Waste

Physical State?

Trace / Contaminated Debris
(Gloves, Weigh Boats)

Liquid / Solution Solid / Powder

Stream D: Chemically Contaminated Solids

Is Solvent Halogenated? Pure Standard (>10mg)?

(Incineration Bin)

Bulk Amount (>10mg)

Small Amount (<10mg)

Stream A: Halogenated Organic Waste Bl A EnE Stream C: Solid Hazardous Waste
(e.g., DCM, Chloroform) (Double Bagged)

Stream B: Non-Halogenated Organic Waste
(e.g., Methanol, Acetone)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Disperse Red 1-d3 waste streams based on physical
state and concentration.

Detailed Waste Handling Procedures
Scenario A: Expired Stock Solutions (Liquid)

» Verify Solvent: Ensure the solvent is identified (e.g., Acetonitrile, Methanol).

o Container Selection: Use a High-Density Polyethylene (HDPE) or Amber Glass waste

container.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1357178?utm_src=pdf-body-img
https://www.benchchem.com/product/b1357178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

o Note: Amber glass is preferred if the waste will be stored for >1 week, as azo dyes can

photodegrade into unknown byproducts.

e Labeling:

o MUST READ: "Hazardous Waste - Flammable, Toxic."

o Constituents: List the solvent (99%) and "Disperse Red 1-d3 (<1%)".

o Hazard Codes: Check "lrritant" and "Environmental Hazard".

Scenario B: Solid Spills or Bulk Powder

o PPE: Nitrile gloves (double gloving recommended), lab coat, safety goggles, and N95

respirator (if dust is visible).

o Containment: Do not dry sweep. Dampen a paper towel with ethanol to wipe up the powder.

This prevents dust generation (inhalation hazard).[1][3][4]

o Packaging: Place the damp towel and any solid powder into a clear plastic bag. Seal it.

Place that bag into a second bag (Double Bagging).

» Disposal: Deposit into the "Solid Hazardous Waste" drum destined for incineration.

Emergency Response

Incident

Immediate Action

Skin Contact

Wash with soap and water for 15 minutes.[4] Do
not use solvents (ethanol/acetone) on skin, as
this increases the rate of transdermal absorption
of the dye.

Eye Contact

Rinse cautiously with water for 15 minutes.[4]
Remove contact lenses if present.[5] Seek

medical attention (azo dyes are irritants).[4]

Spill (>1g)

Evacuate the immediate area. Allow dust to
settle. Use a HEPA-filtered vacuum or wet-wipe

method. Do not use compressed air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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